2-[1-(4-bromobenzoyl)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(4-bromobenzoyl)-3-oxo-2,4-dihydroquinoxalin-2-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C25H22BrN3O4/c1-2-33-19-13-11-18(12-14-19)27-23(30)15-22-24(31)28-20-5-3-4-6-21(20)29(22)25(32)16-7-9-17(26)10-8-16/h3-14,22H,2,15H2,1H3,(H,27,30)(H,28,31)
• InChI Key: MIRXUHQEZYKQIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3N2C(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C25H22BrN3O4
• Molecular Weight: 508.4 g/mol

Description

This compound belongs to the class of tetrahydroquinoxaline-based acetamides, characterized by a 1,2,3,4-tetrahydroquinoxalin-3-one core substituted with a 4-bromobenzoyl group at position 1 and an N-(4-ethoxyphenyl)acetamide moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(4-bromobenzoyl)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]-N-(4-ethoxyphenyl)acetamide typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Quinoxaline Core: The quinoxaline core can be synthesized through the condensation of an o-phenylenediamine derivative with a diketone.

Introduction of the Bromobenzoyl Group: The bromobenzoyl group is introduced via a Friedel-Crafts acylation reaction using 4-bromobenzoyl chloride and an appropriate catalyst.

Attachment of the Ethoxyphenylacetamide Moiety: The final step involves the coupling of the ethoxyphenylacetamide moiety to the quinoxaline core through an amide bond formation reaction.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, advanced catalysts, and purification techniques to ensure high purity and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[1-(4-bromobenzoyl)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]-N-(4-ethoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The bromine atom in the bromobenzoyl group can be substituted with other nucleophiles, leading to a variety of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoxaline derivatives with additional oxygen-containing functional groups, while substitution reactions can produce a wide range of substituted quinoxaline derivatives.

Scientific Research Applications

2-[1-(4-bromobenzoyl)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]-N-(4-ethoxyphenyl)acetamide has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It may have potential as a biochemical probe for studying enzyme interactions and cellular pathways.

Medicine: The compound could be investigated for its potential pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: It may find applications in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[1-(4-bromobenzoyl)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]-N-(4-ethoxyphenyl)acetamide involves its interaction with specific molecular targets and pathways. The bromobenzoyl group may facilitate binding to certain enzymes or receptors, while the quinoxaline core can interact with nucleic acids or proteins. The ethoxyphenylacetamide moiety may enhance the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural and physicochemical differences between the target compound and related derivatives:

Compound Name	Substituent on Benzoyl/Quinoxaline	Acetamide Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	4-Bromobenzoyl	4-Ethoxyphenyl	C₂₅H₂₁BrN₃O₄	522.36	Bromine enhances electrophilicity; ethoxy improves solubility in lipophilic environments.
2-[1-(4-Methylbenzoyl)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]-N-(3-nitrophenyl)acetamide	4-Methylbenzoyl	3-Nitrophenyl	C₂₄H₂₀N₄O₄	452.45	Methyl group increases steric bulk; nitro group introduces strong electron withdrawal.
2-{1-[(4-Methoxyphenoxy)acetyl]-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl}-N-(4-methoxyphenyl)acetamide	4-Methoxyphenoxyacetyl	4-Methoxyphenyl	C₂₆H₂₄N₃O₆	490.49	Methoxy groups enhance electron donation; phenoxy linker increases flexibility.
N-(4-Ethoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)acetamide	None (unsubstituted quinoxaline)	4-Ethoxyphenyl	C₁₈H₁₉N₃O₃	325.37	Simpler structure with reduced steric hindrance; lacks bromobenzoyl moiety.

Physicochemical and Electronic Properties

• Electron Effects : The 4-bromobenzoyl group in the target compound creates a stronger electron-deficient environment compared to methyl () or methoxy () substituents. This could enhance binding to electrophile-sensitive biological targets (e.g., kinases or proteases).
• Lipophilicity: The 4-ethoxyphenyl group (logP ≈ 2.5–3.0) offers balanced hydrophobicity, contrasting with the polar nitro group (logP ≈ 1.8) in and the highly lipophilic methoxyphenoxy group (logP ≈ 3.5) in .

Research Implications and Gaps

While the provided evidence highlights structural diversity among tetrahydroquinoxaline acetamides, critical gaps remain:

• Biological Activity: No data on the target compound’s efficacy in pharmacological assays (e.g., enzyme inhibition, cytotoxicity) are available in the evidence.
• Crystallographic Data : Structural characterization (e.g., via SHELX-based refinement, as in ) is absent for the target compound but could clarify conformational preferences .

Future studies should prioritize synthesizing the target compound using methodologies from and , followed by comparative bioactivity profiling against its analogues.